Cas no 162022-92-6 (1-chloropyrido[3,4-d]pyridazine)

1-Chloropyrido[3,4-d]pyridazine is a heterocyclic compound featuring a fused pyridine-pyridazine core with a reactive chlorine substituent. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing complex nitrogen-containing scaffolds. The chlorine atom at the 1-position offers a versatile handle for further functionalization via nucleophilic substitution or cross-coupling reactions. Its rigid bicyclic framework contributes to stability while enabling precise steric and electronic modulation in target molecules. The compound is typically handled under inert conditions due to its sensitivity to moisture and air. Its high purity and well-defined reactivity profile make it suitable for applications in medicinal chemistry and materials science.

1-chloropyrido[3,4-d]pyridazine structure

162022-92-6 structure

Product Name:1-chloropyrido[3,4-d]pyridazine

CAS No:162022-92-6

MF:C₇H₄ClN₃

MW:165.579759597778

CID:184945

PubChem ID:154777

Update Time:2025-10-18

1-chloropyrido[3,4-d]pyridazine Chemical and Physical Properties

Names and Identifiers

- Pyrido[3,4-d]pyridazine,1-chloro-
- 1-chloropyrido[3,4-d]pyridazine
- 1-Chloropyrido(3,4-d)pyridazine
- 1-Chloro-pyrido(3,4-d)pyridazine
- CCRIS 7348
- CS-0056605
- DTXSID10167299
- SB15638
- AKOS006276928
- SCHEMBL2951372
- 162022-92-6
- VSDYJUAGXAHWBC-UHFFFAOYSA-N
- DB-301392
- MDL： MFCD02752521
- Inchi： 1S/C7H4ClN3/c8-7-6-1-2-9-3-5(6)4-10-11-7/h1-4H
- InChI Key： VSDYJUAGXAHWBC-UHFFFAOYSA-N
- SMILES： ClC1C2C=CN=CC=2C=NN=1

Computed Properties

Exact Mass: 165.00952
Monoisotopic Mass: 165.0093748g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 142
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 38.7Å²

Experimental Properties

PSA: 38.67

1-chloropyrido[3,4-d]pyridazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	XD011-5g	1-chloropyrido[3,4-d]pyridazine	162022-92-6	95%	5g	$3500	2023-11-14
Chemenu	CM313291-1g	1-Chloropyrido[3,4-d]pyridazine	162022-92-6	95%	1g	$***	2023-03-30
Alichem	A029198741-250mg	1-Chloropyrido[3,4-d]pyridazine	162022-92-6	95%	250mg	$1272.00	2023-11-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ2891-100MG	1-chloropyrido[3,4-d]pyridazine	162022-92-6	95%	100MG	￥ 2,402.00	2023-03-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ2891-250MG	1-chloropyrido[3,4-d]pyridazine	162022-92-6	95%	250MG	￥ 3,841.00	2023-03-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ2891-500MG	1-chloropyrido[3,4-d]pyridazine	162022-92-6	95%	500MG	￥ 6,402.00	2023-03-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ2891-1G	1-chloropyrido[3,4-d]pyridazine	162022-92-6	95%	1g	￥ 9,603.00	2023-03-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ2891-5G	1-chloropyrido[3,4-d]pyridazine	162022-92-6	95%	5g	￥ 20,578.00	2023-03-19
Aaron	AR001TCD-10mg	Pyrido[3,4-d]pyridazine, 1-chloro-	162022-92-6	95%	10mg	$272.00	2025-02-11
Aaron	AR001TCD-25mg	Pyrido[3,4-d]pyridazine, 1-chloro-	162022-92-6	95%	25mg	$464.00	2025-02-11